ethyl 4-(4-{[3-(methoxycarbonyl)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride

• IUPAC Name: methyl 2-[[4-(4-ethoxycarbonylpiperazin-1-yl)sulfonylbenzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C24H30N4O7S2.ClH/c1-4-35-24(31)27-11-13-28(14-12-27)37(32,33)17-7-5-16(6-8-17)21(29)25-22-20(23(30)34-3)18-9-10-26(2)15-19(18)36-22;/h5-8H,4,9-15H2,1-3H3,(H,25,29);1H
• InChI Key: ANYQFGCQWLIRBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)C)C(=O)OC.Cl
• Molecular Formula: C24H31ClN4O7S2
• Molecular Weight: 587.1 g/mol

Description

Ethyl 4-(4-{[3-(methoxycarbonyl)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C24H31ClN4O7S2 and its molecular weight is 587.1 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 4-(4-{[3-(methoxycarbonyl)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride is 586.1322694 g/mol and the complexity rating of the compound is 943. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydromethylation of Alkenes:

• Our protocol enables catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Enantioselective Hydroboration:

• .

Suzuki–Miyaura Coupling:

• .

Mechanism of Action

Target of Action

It is known that many compounds with similar structures are often involved in the suzuki–miyaura coupling , a type of chemical reaction where the boron moiety can be converted into a broad range of functional groups .

Mode of Action

It is known that compounds of this nature often undergo catalytic protodeboronation . This process involves the removal of the boron moiety from the compound, which is a critical step in many chemical transformations .

Biochemical Pathways

The compound is likely to affect biochemical pathways related to the Suzuki–Miyaura coupling . This reaction is a key step in many organic synthesis processes, leading to the formation of various functional groups . The downstream effects of this reaction can vary widely depending on the specific context and the other compounds involved.

Pharmacokinetics

It is known that the stability of similar compounds can be influenced by factors such as air and moisture .

Result of Action

The result of the compound’s action is the transformation of the boron moiety into other functional groups . This can lead to the formation of a wide variety of different compounds, depending on the specific conditions and reactants involved .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the stability of similar compounds is known to be affected by air and moisture . Therefore, the compound’s action, efficacy, and stability may vary depending on the specific environmental conditions.